94-39-3

1-Phenyl-3-(pyrrolidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 94-39-3

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c15-13(12-6-2-1-3-7-12)8-11-14-9-4-5-10-14/h1-3,6-7H,4-5,8-11H2

• InChIKey:
• WRSWNYCNECGVNL-UHFFFAOYSA-N

• 1-Phenyl-3-(pyrrolidin-1-yl)propan-1-one, also known as 1-Phenyl-3-(pyrrolidin-1-yl)propan-1-one, is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.

3-Amino-5-methyloxolan-2-one

Usually In Stock

• CAS RN:
• 13594-39-3

• Formula:
• C5H9NO2

• InChI:
• InChI=1S/C5H9NO2/c1-3-2-4(6)5(7)8-3/h3-4H,2,6H2,1H3

• InChIKey:
• WORFHQJFGHUFMS-UHFFFAOYSA-N

• 3-Amino-5-methyloxolan-2-one is a useful research compound. Its molecular formula is C5H9NO2 and its molecular weight is 115.132. The purity is usually 95%.

3-tert-Butylthio-4-tert-butylpyridine

• CAS RN:
• 18794-39-3

• Formula:
• C13H21NS

• InChI:
• InChI=1S/C13H21NS/c1-12(2,3)10-7-8-14-9-11(10)15-13(4,5)6/h7-9H,1-6H3

• InChIKey:
• IHFTTWBCVPSHEW-UHFFFAOYSA-N

• 3-tert-Butylthio-4-tert-butylpyridine is a useful research compound. Its molecular formula is C13H21NS and its molecular weight is 223.38 g/mol. The purity is usually 95%.

Diazo(nitro)methane

• CAS RN:
• 13994-39-3

• Formula:
• CHN3O2

• InChI:
• InChI=1S/CHN3O2/c2-3-1-4(5)6/h1H

• InChIKey:
• VDDURTNWOZYFOB-UHFFFAOYSA-N

• Diazo(nitro)methane, also known as Diazo(nitro)methane, is a useful research compound. Its molecular formula is CHN3O2 and its molecular weight is 87.04 g/mol. The purity is usually 95%.

Ethyl 2-isocyanato-3-methylbutanoate

In Stock

• CAS RN:
• 13794-39-3

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c1-4-12-8(11)7(6(2)3)9-5-10/h6-7H,4H2,1-3H3

• InChIKey:
• LXPOIQVGVGYFJA-UHFFFAOYSA-N

• Ethyl 2-isocyanato-3-methylbutanoate is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.

(1S,2R,6S,7R,9R,11S,12S,15R,16S)-6,15-dihydroxy-15-[(1S,4R,5S)-4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]octan-7-yl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one

• CAS RN:
• 76994-39-3

• Formula:
• C28H38O7

• InChI:
• InChI=1S/C28H38O7/c1-23-12-17(18(13-23)34-22(31)26(23,4)32)27(33)10-8-15-14-11-21-28(35-21)20(30)6-5-19(29)25(28,3)16(14)7-9-24(15,27)2/h5-6,14-18,20-21,30,32-33H,7-13H2,1-4H3/t14-,15-,16-,17?,18-,20-,21+,23-,24-,25-,26-,27+,28+/m0/s1

• InChIKey:
• FKQUQCYOBZEPTK-LOBFLEJSSA-N

• (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6,15-dihydroxy-15-[(1S,4R,5S)-4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]octan-7-yl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one is a natural product found in Dunalia solanacea with data available.

2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 872594-39-3

• Formula:
• C17H14ClN7O3

• InChI:
• InChI=1S/C17H14ClN7O3/c1-9-3-4-11(6-12(9)18)25-16-15(21-23-25)17(27)24(8-19-16)7-14(26)20-13-5-10(2)28-22-13/h3-6,8H,7H2,1-2H3,(H,20,22,26)

• InChIKey:
• MPMDWQUHVXTBDV-UHFFFAOYSA-N

• 2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H14ClN7O3 and its molecular weight is 399.8. The purity is usually 95%.

N-(2-(6-((2-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-39-3

• Formula:
• C21H18FN5OS

• InChI:
• InChI=1S/C21H18FN5OS/c22-17-9-5-4-8-16(17)14-29-20-11-10-18-24-25-19(27(18)26-20)12-13-23-21(28)15-6-2-1-3-7-15/h1-11H,12-14H2,(H,23,28)

• InChIKey:
• FXVCLFUDZMOSFI-UHFFFAOYSA-N

• N-(2-(6-((2-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.

6-Diphenylphosphino-2,2'-bipyridine

• CAS RN:
• 152194-39-3

• Formula:
• C22H17N2P

• InChI:
• InChI=1S/C22H17N2P/c1-3-10-18(11-4-1)25(19-12-5-2-6-13-19)22-16-9-15-21(24-22)20-14-7-8-17-23-20/h1-17H

• InChIKey:
• YNLXNWOMYAIZNK-UHFFFAOYSA-N

• 6-Diphenylphosphino-2,2'-bipyridine, also known as 6-Diphenylphosphino-2,2'-bipyridine, is a useful research compound. Its molecular formula is C22H17N2P and its molecular weight is 340.4 g/mol. The purity is usually 95%.

rac-tert-butyl (3aR,7aS)-5-(6-formylpyridazin-3-yl)-octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, cis

In Stock

• CAS RN:
• 2751994-39-3

• Formula:
• C17H24N4O3

• Rac-tert-butyl (3aR,7aS)-5-(6-formylpyridazin-3-yl)-octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, cis is a useful research compound. Its molecular formula is C17H24N4O3 and its molecular weight is 332.4. The purity is usually 95%.

Ethyl 4-(aminomethyl)-2,6-difluorobenzoate

Usually In Stock

• CAS RN:
• 2248294-39-3

• Formula:
• C10H11F2NO2

• InChI:
• InChI=1S/C10H11F2NO2/c1-2-15-10(14)9-7(11)3-6(5-13)4-8(9)12/h3-4H,2,5,13H2,1H3

• InChIKey:
• VWZLBYBECWXPAT-UHFFFAOYSA-N

• Ethyl 4-(aminomethyl)-2,6-difluorobenzoate is a useful research compound. Its molecular formula is C10H11F2NO2 and its molecular weight is 215.2. The purity is usually 95%.

2-Cyclopentylsulfanyl-1-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379994-39-3

• Formula:
• C20H25N3OS

• InChI:
• InChI=1S/C20H25N3OS/c24-19(13-25-16-5-1-2-6-16)22-11-15(12-22)23-18-8-4-3-7-17(18)21-20(23)14-9-10-14/h3-4,7-8,14-16H,1-2,5-6,9-13H2

• InChIKey:
• JPPKDIOEGRKBNG-UHFFFAOYSA-N

• 2-Cyclopentylsulfanyl-1-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]ethanone is a useful research compound. Its molecular formula is C20H25N3OS and its molecular weight is 355.5. The purity is usually 95%.

3,5-Dibromo-N-[(1S)-1-cyanoethyl]-4-hydroxybenzamide

Usually In Stock

• CAS RN:
• 2418594-39-3

• Formula:
• C10H8Br2N2O2

• InChI:
• InChI=1S/C10H8Br2N2O2/c1-5(4-13)14-10(16)6-2-7(11)9(15)8(12)3-6/h2-3,5,15H,1H3,(H,14,16)/t5-/m0/s1

• InChIKey:
• BPEKZLLTQVDBET-YFKPBYRVSA-N

• 3,5-Dibromo-N-[(1S)-1-cyanoethyl]-4-hydroxybenzamide is a useful research compound. Its molecular formula is C10H8Br2N2O2 and its molecular weight is 347.994. The purity is usually 95%.

1-(Difluoromethoxy)-2,4-difluorobenzene

In Stock

• CAS RN:
• 1226194-39-3

• Formula:
• C7H4F4O

• InChI:
• InChI=1S/C7H4F4O/c8-4-1-2-6(5(9)3-4)12-7(10)11/h1-3,7H

• InChIKey:
• WGYLZEWBJOJPFB-UHFFFAOYSA-N

• 1-(Difluoromethoxy)-2,4-difluorobenzene is a useful research compound. Its molecular formula is C7H4F4O and its molecular weight is 180.1 g/mol. The purity is usually 95%.